Cas no 900011-51-0 (N-(4-acetylphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: N-(4-acetylphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 900011-51-0
• MF: C₁₇H₁₇N₅O₄
• MW: 355.347983121872
• CID: 5494126
• Update Time: 2025-07-08

N-(4-acetylphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-[1-(2-hydroxyethyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• N-(4-acetylphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

• Inchi： 1S/C17H17N5O4/c1-11(24)12-2-4-13(5-3-12)20-15(25)9-21-10-18-16-14(17(21)26)8-19-22(16)6-7-23/h2-5,8,10,23H,6-7,9H2,1H3,(H,20,25)
• InChI Key： PSBRHFUVOUKSJK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)=O)C=C1)(=O)CN1C=NC2N(CCO)N=CC=2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-acetylphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

N-(4-Acetylphenyl)-2-1-(2-Hydroxyethyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-Yl Acetamide: A Comprehensive Overview

The compound with CAS No. 900011-51-0, known as N-(4-acetylphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. The pyrazolo[3,4-d]pyrimidine core of the molecule is a key feature that contributes to its unique properties and reactivity.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives in the development of kinase inhibitors and other therapeutic agents. The acetylphenyl substituent in this compound plays a crucial role in modulating its pharmacokinetic properties, such as solubility and bioavailability. Additionally, the presence of the hydroxyethyl group introduces hydrophilic characteristics that may enhance its interaction with biological targets.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

One of the most promising applications of this compound lies in its potential as an anti-cancer agent. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit key enzymes or signaling pathways involved in tumor growth. Furthermore, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders.

In terms of structural analysis, the N-(4-acetylphenyl) group contributes to the molecule's lipophilicity, which is essential for membrane permeability. Meanwhile, the oxo group within the pyrazolo[3,4-d]pyrimidine ring enhances hydrogen bonding capabilities, potentially improving its binding affinity to target proteins.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes with various protein targets, such as kinases and proteases. Such findings are invaluable for guiding further optimization efforts aimed at improving efficacy and reducing off-target effects.

The stability of N-(4-acetylphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl acetamide under different conditions has also been investigated. Thermal analysis revealed that it exhibits good stability at elevated temperatures, making it suitable for formulation into various drug delivery systems.

In conclusion, N-(4-acetylphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl acetamide (CAS No. 900011-51-0) represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activities position it as a valuable tool in drug discovery research. Continued exploration into its properties and applications is expected to yield further breakthroughs in therapeutic development.